4-oxo-8-phenyl-N-(pyridin-2-ylmethyl)-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide

• IUPAC Name: 4-oxo-8-phenyl-N-(pyridin-2-ylmethyl)-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide
• InChI: InChI=1S/C18H16N6O2/c25-16(20-12-13-6-4-5-9-19-13)15-17(26)24-11-10-23(18(24)22-21-15)14-7-2-1-3-8-14/h1-9H,10-12H2,(H,20,25)
• InChI Key: HRALAGLANBYRBT-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=O)C(=NN=C2N1C3=CC=CC=C3)C(=O)NCC4=CC=CC=N4
• Molecular Formula: C18H16N6O2
• Molecular Weight: 348.4 g/mol

Description

The compound “4-oxo-8-phenyl-N-(pyridin-2-ylmethyl)-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide” is a complex organic molecule that contains several functional groups and rings, including an imidazo[2,1-c][1,2,4]triazine ring, a phenyl ring, and a pyridin-2-ylmethyl group. The presence of these groups suggests that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is likely to be quite complex. The imidazo[2,1-c][1,2,4]triazine ring system is a bicyclic structure containing nitrogen atoms, and the compound also features a phenyl ring and a pyridin-2-ylmethyl group. These groups are likely to contribute to the compound’s physical and chemical properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the presence of functional groups. For example, the presence of nitrogen in the ring system could potentially make the compound a base.

Future Directions

Given the complexity of this compound and the potential for interesting chemical and biological properties, it could be a worthwhile subject for future research. Studies could explore its synthesis, reactivity, and potential uses in fields such as medicinal chemistry.